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The table below summarizes the fundamental data for AFG206, which is essential for any experimental

planning.

Property Description

CAS Number 630122-37-1 [1] [2] [3]

Molecular Formula C₂₀H₁₉N₃O₂ [1] [3]

Molecular Weight 333.38 g/mol [1] [3]

IUPAC Name N-(4-ethylphenyl)-N'-[4-(4-pyridinyloxy)phenyl]urea [1]

Primary Biological
Role

Novel first-generation "type II" FLT3 inhibitor; promising for acute myeloid

leukemia research [1] [3]

Supplier Examples TargetMol Chemicals Inc., BOC Sciences, Suzhou Zhixin Biotechnology Co.,

Ltd. [1]

Guidance for Stock Solution Preparation

While a definitive protocol for AFG206 is not available in the public domain, you can develop a reliable

method by considering the following points:
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Solvent Selection: A common approach for water-insoluble compounds like AFG206 is to use

DMSO to create a concentrated stock solution (e.g., 10-100 mM), which is then diluted into aqueous
buffers for cell-based assays [3]. The provided search results indicate that low concentrations of

DMSO (e.g., 10% v/v) have little effect on protein structure, but higher concentrations can be
disruptive [4].

Concentration and Storage: Suppliers recommend storing the powder at -20°C for long-term
stability (e.g., 3 years). Once dissolved, a DMSO stock solution should be stored at -80°C to maintain

stability for about a year. Aliquoting the solution is advised to avoid repeated freeze-thaw cycles [3].
Dosage Calculation: Supplier resources often provide in-vivo formulation calculators. These typically

use a mixture of DMSO, PEG 300, Tween 80, and saline to create a working solution from the DMSO
stock for administration [3].

Proposed Experimental Workflow

The following diagram outlines a general experimental workflow for preparing and using AFG206, based on

standard laboratory practices for similar inhibitors:
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Start: AFG206 Powder

Weigh calculated mass

Dissolve in pure DMSO
(e.g., 40 mg/mL)

Aliquot and store at -80°C
(Stock Solution)

Thaw aliquot and dilute
in assay buffer

Perform cell-based assay
(e.g., on FLT3-ITD-Ba/F3 cells)

Analyze results
(e.g., proliferation IC₅₀, apoptosis)

Click to download full resolution via product page

Key Considerations for Your Protocol

When you develop your detailed Application Notes, ensure they cover these critical aspects:

Solvent Compatibility: Confirm that your chosen solvent does not interfere with your specific
biological assays. The final DMSO concentration in cell culture should typically be kept below 0.1-
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0.5% to minimize cytotoxicity.

Stability Testing: It is good practice to perform your own stability assessments for the stock solution
over time, using a method like HPLC, to verify the compound's integrity under your storage

conditions.
In-Vivo Formulations: For animal studies, follow established vehicle formulations. A common

example is 5% DMSO + 30% PEG300 + 5% Tween 80 + 60% saline [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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